N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide

• IUPAC Name: N-ethyl-2-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C18H19N3O3/c1-4-21(18(22)15-8-9-23-13(15)3)11-16-19-17(20-24-16)14-7-5-6-12(2)10-14/h5-10H,4,11H2,1-3H3
• InChI Key: FVFKPEYAYYKYHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)C(=O)C3=C(OC=C3)C
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FGIN-1-27 and belongs to the class of oxadiazole compounds.

Mechanism of Action

The mechanism of action of N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide is not fully understood. However, studies suggest that it acts on the GABAergic system and modulates the activity of GABA receptors in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal activity.
Biochemical and Physiological Effects:
FGIN-1-27 has been shown to have several biochemical and physiological effects, including:
1. Increased GABAergic activity in the brain.
2. Reduced oxidative stress and inflammation.
3. Modulation of the HPA axis.
4. Increased levels of BDNF (brain-derived neurotrophic factor).

Advantages and Limitations for Lab Experiments

Some of the advantages of using N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide in lab experiments are:
1. It has a well-defined chemical structure.
2. It has been extensively studied for its potential applications in various fields of research.
3. It is relatively easy to synthesize.
Some of the limitations of using FGIN-1-27 in lab experiments are:
1. Its mechanism of action is not fully understood.
2. It may have off-target effects.
3. It may have different effects in different animal models.

Future Directions

Some of the future directions for the research on N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide are:
1. Further studies to elucidate the mechanism of action of FGIN-1-27.
2. Studies to investigate the potential applications of FGIN-1-27 in the treatment of neurodegenerative diseases.
3. Studies to investigate the potential applications of FGIN-1-27 in the treatment of anxiety and depression-related disorders.
4. Studies to investigate the potential applications of FGIN-1-27 in the treatment of chronic pain.
Conclusion:
N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its well-defined chemical structure and relatively easy synthesis make it an attractive compound for research. Further studies are needed to elucidate its mechanism of action and explore its potential applications in the treatment of various diseases.

Scientific Research Applications

N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-furamide has been extensively studied for its potential applications in various fields of research. Some of the significant scientific research applications of this compound are:
1. Neuroprotection: Studies have shown that FGIN-1-27 has neuroprotective effects and can protect the brain cells from damage caused by oxidative stress and inflammation.
2. Pain Management: FGIN-1-27 has been found to have analgesic effects and can be used for the management of chronic pain.
3. Anxiety and Depression: FGIN-1-27 has been shown to have anxiolytic and antidepressant effects and can be used for the treatment of anxiety and depression-related disorders.